Cas no 15231-74-0 (1,6-dimethyl-1H-pyrimidin-2-one)

• Product Name: 1,6-dimethyl-1H-pyrimidin-2-one
• CAS No: 15231-74-0
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 2778956
• Update Time: 2023-08-07

1,6-dimethyl-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethyl-1H-pyrimidin-2-one
• 1,6-Dimethylpyrimidin-2(1H)-one

• Inchi： 1S/C6H8N2O/c1-5-3-4-7-6(9)8(5)2/h3-4H,1-2H3
• InChI Key： DDXRJHKOXRKZAS-UHFFFAOYSA-N
• SMILES： O=C1N=CC=C(C)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 193
• XLogP3: -0.2
• Topological Polar Surface Area: 32.7